1-Butylcyclobutane-1-carbaldehyde

• CAS RN: 62407-83-4
• Molecular Formula: C9H16O
• Molecular Weight: 140.22 g/mol
• IUPAC Name: 1-butylcyclobutane-1-carbaldehyde
• InChI: InChI=1S/C9H16O/c1-2-3-5-9(8-10)6-4-7-9/h8H,2-7H2,1H3
• InChI Key: VDWWPHFJFANPJJ-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1(CCC1)C=O

Description

1-Butylcyclobutane-1-carbaldehyde is a useful research compound. Its molecular formula is C9H16O and its molecular weight is 140.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

To 31.6 mL of 2.0 M (63.3 mmol) of oxalyl chloride in dichloromethane was added 100 mL of DCM followed by 9.0 mL (126 mmol) of dimethylsulfoxide under Ar at −78° C. The mixture was stirred at −78° C. for 30 min. To this mixture was added 6.00 g (42.2 mmol) of (1-butylcyclobutyl)methanol in 10 mL of DCM. The temperature was allowed to warm to −40° C. over 40 minutes. To this mixture was added 35.3 mL (253 mmol) of Et3N dropwise. After the addition was completed, the temperature was allowed to warm to 0° C. over 1 hr. Water (30 mL) was added to the reaction mixture. The pH of the mixture was adjusted to ˜6 using 2N HCl. After extraction with DCM (2×100 mL), the combined organic phase was combined, washed with brine, dried (Na2SO4). Concentration afforded 6.0 g of the crude product as colorless oil, which was used directly for next step.